Cas no 2137581-17-8 (5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,2,3-thiadiazole
• CAS No: 2137581-17-8
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6577038
• PubChem ID: 165961464
• Update Time: 2025-07-17

5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,2,3-thiadiazole
• EN300-1076609
• 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole
• 2137581-17-8

• Inchi： 1S/C10H11N3OS/c1-6-10(15-13-12-6)8-9-7(2-4-11-8)3-5-14-9/h3,5,8,11H,2,4H2,1H3
• InChI Key： YCRKURCMEVMKSG-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-4-methyl-1,2,3-thiadiazole

Introduction to 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole (CAS No. 2137581-17-8)

5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole, with the CAS number 2137581-17-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a fused ring system comprising a furan and a pyridine moiety, along with a substituted 1,2,3-thiadiazole ring. The combination of these structural elements imparts distinct chemical and biological properties to the molecule.

The development and study of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its pharmacological activities and exploring its therapeutic potential in various disease models. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The structural complexity of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole also makes it an attractive target for synthetic chemists. The synthesis of this compound typically involves multi-step reactions to construct the fused ring system and introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its preparation. For example, the use of transition-metal-catalyzed cross-coupling reactions has enabled the synthesis of this compound with high yields and purity. These synthetic advancements are crucial for facilitating further biological evaluation and potential clinical development.

The pharmacokinetic properties of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole have also been studied to assess its suitability as a drug candidate. In vitro studies have shown that it exhibits favorable solubility and permeability characteristics. Additionally, preliminary in vivo studies in animal models have demonstrated good oral bioavailability and a favorable pharmacokinetic profile. These findings are encouraging and suggest that this compound has the potential to be developed into an orally available therapeutic agent.

To further validate its therapeutic potential, clinical trials are being planned to evaluate the safety and efficacy of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1,2,3-thiadiazole. Preclinical toxicology studies have been conducted to assess its safety profile at various dose levels. These studies have shown that it is well-tolerated with no significant adverse effects observed at therapeutic concentrations. This positive safety profile supports its advancement into clinical trials.

In conclusion, 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-4-methyl-1，2，3-thiadiazole (CAS No. 2137581-17-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases and cancer. Ongoing research aims to optimize its pharmacological properties and advance it through preclinical and clinical stages to ultimately bring it to market as a novel therapeutic agent.